Cas no 62487-36-9 (Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-)
62487-36-9 structure
Product Name:Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
CAS No:62487-36-9
MF:C13H14N2O2
MW:230.262463092804
CID:443062
PubChem ID:12324711
Update Time:2025-04-19
Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
- [1-(methoxymethyl)imidazol-2-yl]-(3-methylphenyl)methanone
- [1-(Methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)methanone
- 62487-36-9
- DTXSID40489214
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- Inchi: 1S/C13H14N2O2/c1-10-4-3-5-11(8-10)12(16)13-14-6-7-15(13)9-17-2/h3-8H,9H2,1-2H3
- InChI Key: IZSNJQYBLXMEKT-UHFFFAOYSA-N
- SMILES: O(C)CN1C=CN=C1C(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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